Cas no 1189495-24-6 (2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide
• CAS No: 1189495-24-6
• MF: C₂₇H₂₄N₄O₂
• MW: 436.505065917969
• CID: 5342377
• Update Time: 2025-10-28

2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(p-tolyl)acetamide
• 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide
• 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(4-methylphenyl)acetamide
• 2-(3-benzyl-8-methyl-4-oxo-3,4-dihydro-5H-pyrimido[5,4-b]indol-5-yl)-N-(4-methylphenyl)acetamide

• Inchi： 1S/C27H24N4O2/c1-18-8-11-21(12-9-18)29-24(32)16-31-23-13-10-19(2)14-22(23)25-26(31)27(33)30(17-28-25)15-20-6-4-3-5-7-20/h3-14,17H,15-16H2,1-2H3,(H,29,32)
• InChI Key： WASZBYGNVDXLGP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C3C=C(C)C=CC=3N2CC(NC2C=CC(C)=CC=2)=O)N=CN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 740
• XLogP3: 4.5
• Topological Polar Surface Area: 66.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide

Comprehensive Analysis of 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide (CAS No. 1189495-24-6)

The compound 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide (CAS No. 1189495-24-6) is a highly specialized pyrimidoindole derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzyl group and a methylphenyl acetamide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its 4-oxo-3H,4H,5H core framework.

In recent years, the demand for novel heterocyclic compounds like 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide has surged due to their role in addressing unmet medical needs. The compound’s pyrimido[5,4-b]indole backbone is structurally analogous to several bioactive molecules, which has led to its exploration in kinase inhibition and receptor modulation. This aligns with current trends in precision medicine, where targeted therapies are prioritized over broad-spectrum treatments.

The synthesis of CAS No. 1189495-24-6 involves multi-step organic reactions, including cyclization and acylation, to achieve its complex architecture. Its acetamide side chain enhances solubility and bioavailability, critical factors for drug candidates. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.

From a commercial perspective, 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide is gaining traction in the contract research organization (CRO) sector. Companies specializing in custom synthesis and medicinal chemistry are increasingly listing this compound in their portfolios, catering to academic and industrial clients. Its relevance in high-throughput screening (HTS) further underscores its utility in modern drug discovery pipelines.

Environmental and safety profiles of CAS No. 1189495-24-6 are also under scrutiny, as sustainable chemistry practices become a global priority. Researchers are investigating greener synthetic routes and biodegradable alternatives for intermediates used in its production. This reflects broader industry shifts toward green chemistry and reduced environmental impact.

In conclusion, 2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(4-methylphenyl)acetamide represents a compelling case study in the intersection of organic synthesis, drug development, and sustainable science. Its structural complexity and functional versatility position it as a valuable asset for future therapeutic innovations.